Cas no 2174-64-3 (5-Methoxyresorcinol)
5-Methoxyresorcinol Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxybenzene-1,3-diol
- 5-Methoxyresorcinol
- 4-(5-FORMYL-2-FURYL)BENZENE-1-SULFONAMIDE
- 1,3-dihydroxy-5-methoxybenzene
- 3,5-Dihydroxyanisole
- 3,5-DIHYDROXYANISOLE HYDRATE
- 3-methoxy-5-hydroxyphenol
- 5-methoxy-1,3-benzenediol
- 5-Methoxy-benzene-1,3-diol
- Flamenol
- phloroglucinol mono-methyl ether
- Phloroglucinol Monomethyl Ether
- 1-Methoxy-3,5-benzenediol
- 3-Hydroxy-5-methoxyphenol
- 5-Methoxy-1
- Flamenolum
- 1,3-Benzenediol, 5-methoxy-
- HDVRLUFGYQYLFJ-UHFFFAOYSA-N
- 6201E0JIF3
- DSSTox_CID_26525
- DSSTox_RID_81690
- DSSTox_GSID_46525
- zlchem 552
- Flamenol [INN:DCF]
- Flamenolum [INN-Latin]
- 5-methoxyresorcinol hydrate
- 5-Me
- ZB0657
- CAS-2174-64-3
- AC-5487
- UNII-6201E0JIF3
- SY051509
- NCGC00166043-02
- Tox21_112298
- DTXCID2026525
- CHEBI:136806
- NS00026959
- Q27263412
- (S)-6,6'-dibromo-1,1'-binaphthyl-2,2'-diol
- 2174-64-3
- DTXSID4046525
- CHEMBL1738712
- J-014267
- SCHEMBL69428
- 5-Methoxyresorcinol, purum, >=97.0% (GC)
- SR-01000944713-1
- 2A7
- MFCD00002285
- NCGC00166043-01
- SR-01000944713
- MONO-O-METHYLPHLOROGLUCINOL
- AS-40131
- Tox21_112298_1
- M1413
- AKOS005146154
- InChI=1/C7H8O3/c1-10-7-3-5(8)2-6(9)4-7/h2-4,8-9H,1H
- FT-0620576
- 5-Methoxy-1,3-benzenediol #
- FLAMENOL [INN]
- EINECS 218-532-9
- 5-Methoxyresorcinol, 98%
- PHLOROGLUCINOL MONOMETHYL ETHER HYDRATE
- HY-W015752
- 1-3-5-TRIMETHOXYBENZENE_met002
- CS-W016468
-
- MDL: MFCD00002285
- Inchi: 1S/C7H8O3/c1-10-7-3-5(8)2-6(9)4-7/h2-4,8-9H,1H3
- InChI Key: HDVRLUFGYQYLFJ-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1)O)O
- BRN: 1423578
Computed Properties
- Exact Mass: 140.04700
- Monoisotopic Mass: 140.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 95
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1.3
- Topological Polar Surface Area: 49.7
Experimental Properties
- Color/Form: Powder
- Density: 1.270
- Melting Point: 78-80 °C (lit.)
- Boiling Point: 213°C/16mmHg(lit.)
- Flash Point: 123 ºC
- Refractive Index: 1.4638 (estimate)
- Solubility: Soluble in chloroform (a little) \ methanol (a little)
- Water Partition Coefficient: Soluble in water.
- PSA: 49.69000
- LogP: 1.10640
- Solubility: Not determined
- pka: 9.07±0.10(Predicted)
5-Methoxyresorcinol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Safety Term:S26;S36
- Risk Phrases:R22
- Storage Condition:Refrigerator
5-Methoxyresorcinol Customs Data
- HS CODE:2909500000
- Customs Data:
China Customs Code:
2909500000Overview:
2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
5-Methoxyresorcinol Pricemore >>
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5-Methoxyresorcinol Suppliers
5-Methoxyresorcinol Related Literature
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1. 480. The partial hydrolysis of benzenesulphonic esters of polyhydric phenolsEmmanuel M. Kampouris J. Chem. Soc. 1965 2651
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2. 383. Griseofulvin. Part X. The orientation of some derivatives of 5-methoxyresorcinolJohn Frederick Grove,P. W. Jeffs,D. W. Rustidge J. Chem. Soc. 1956 1956
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3. 142. Organic fluoro-compounds. Part IV. The hoesch reaction with trifluoromethyl and trichloromethyl cyanidesW. B. Whalley J. Chem. Soc. 1951 665
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4. 336. The chemistry of the “insoluble red” woods. Part III. The structure of santal and a note on orobolAlexander Robertson,C. W. Suckling,W. B. Whalley J. Chem. Soc. 1949 1571
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5. Reduction potentials of flavonoid and model phenoxyl radicals. Which ring in flavonoids is responsible for antioxidant activity?Slobodan V. Jovanovic,Steen Steenken,Yukihiko Hara,Michael G. Simic J. Chem. Soc. Perkin Trans. 2 1996 2497
Additional information on 5-Methoxyresorcinol
5-Methoxyresorcinol (CAS No. 2174-64-3): An Overview of Its Properties, Applications, and Recent Research
5-Methoxyresorcinol, also known as 1,3-dihydroxy-5-methoxybenzene or 5-methoxy-1,3-benzenediol, is a versatile compound with the chemical formula C7H8O3. It is a white crystalline solid that is soluble in water and ethanol. The compound is primarily used in the synthesis of various pharmaceuticals, cosmetics, and dyes due to its unique chemical properties and reactivity.
The CAS number of 5-Methoxyresorcinol is 2174-64-3, which is a unique identifier assigned by the Chemical Abstracts Service to ensure precise identification and tracking of chemical substances. This identifier is crucial for researchers, manufacturers, and regulatory bodies to maintain consistency and accuracy in scientific literature and product documentation.
One of the key applications of 5-Methoxyresorcinol is in the pharmaceutical industry. It serves as an intermediate in the synthesis of several drugs, including those used for treating skin conditions such as hyperpigmentation. The compound's ability to inhibit tyrosinase, an enzyme involved in melanin production, makes it a valuable component in skin whitening formulations. Recent studies have also explored its potential as an antioxidant and anti-inflammatory agent, further expanding its therapeutic applications.
In the field of cosmetics, 5-Methoxyresorcinol is utilized for its skin-lightening properties. It is often incorporated into creams and serums designed to reduce dark spots and improve overall skin tone. The compound's effectiveness in this area has been supported by numerous clinical trials, which have demonstrated its safety and efficacy when used at appropriate concentrations.
Beyond its applications in pharmaceuticals and cosmetics, 5-Methoxyresorcinol has also found use in the dye industry. It serves as a precursor for the synthesis of various dyes and pigments, contributing to the development of vibrant colors in textiles and other materials. The compound's reactivity with different functional groups allows for the creation of a wide range of derivatives with diverse properties.
Recent research has shed light on the potential health benefits of 5-Methoxyresorcinol beyond its traditional uses. Studies have shown that it possesses significant antioxidant properties, which can help protect cells from damage caused by free radicals. This makes it a promising candidate for use in nutraceuticals and dietary supplements aimed at promoting overall health and well-being.
In addition to its antioxidant activity, 5-Methoxyresorcinol has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory conditions such as arthritis and dermatitis.
The environmental impact of 5-Methoxyresorcinol has also been a subject of recent research. Studies have focused on understanding its biodegradability and potential effects on aquatic ecosystems. While preliminary findings suggest that it is relatively biodegradable under certain conditions, ongoing research is necessary to fully assess its environmental safety.
In conclusion, 5-Methoxyresorcinol (CAS No. 2174-64-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, cosmetics, and dyes. Its unique chemical properties make it an essential intermediate in various synthetic processes. Recent research has further expanded our understanding of its potential health benefits and environmental impact, highlighting its importance as a valuable chemical substance.
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